Cas no 888413-37-4 (N-3-(methylcarbamoyl)thiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide)

• Product Name: N-3-(methylcarbamoyl)thiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide
• CAS No: 888413-37-4
• MF: C₂₀H₁₄N₂O₄S
• MW: 378.401163578033
• CID: 6593993
• PubChem ID: 7167231
• Update Time: 2024-01-03

N-3-(methylcarbamoyl)thiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(methylcarbamoyl)thiophen-2-yl-3-oxo-3H-benzofchromene-2-carboxamide
• 3H-Naphtho[2,1-b]pyran-2-carboxamide, N-[3-[(methylamino)carbonyl]-2-thienyl]-3-oxo-
• AKOS024605437
• N-(3-(methylcarbamoyl)thiophen-2-yl)-3-oxo-3H-benzo[f]chromene-2-carboxamide
• F1358-0715
• N-[3-(methylcarbamoyl)thiophen-2-yl]-3-oxobenzo[f]chromene-2-carboxamide
• 888413-37-4
• N-[3-(methylcarbamoyl)thiophen-2-yl]-3-oxo-3H-benzo[f]chromene-2-carboxamide
• AB00674083-01

• Inchi： 1S/C20H14N2O4S/c1-21-17(23)13-8-9-27-19(13)22-18(24)15-10-14-12-5-3-2-4-11(12)6-7-16(14)26-20(15)25/h2-10H,1H3,(H,21,23)(H,22,24)
• InChI Key： DECKYTFCNJSLCL-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C(NC1SC=CC=1C(NC)=O)=O)C(=O)O2)C=CC=C3

Computed Properties

• Exact Mass: 378.06742811g/mol
• Monoisotopic Mass: 378.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 738.4±60.0 °C(Predicted)
• pka: 10.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans